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Compound of Interest

Compound Name: Ethyl 3-fluoroprop-2-enoate

Cat. No.: B15061387 Get Quote

For Immediate Release

A comprehensive technical guide on Ethyl 3-fluoroprop-2-enoate, a fluorinated organic

compound of interest to researchers and professionals in drug development, is now available.

This document provides an in-depth look at its chemical identity, synthesis, and potential

applications, addressing a notable gap in readily accessible information for this specific

molecule.

Chemical Identity and CAS Number
Ethyl 3-fluoroprop-2-enoate, also known by its systematic name Ethyl 3-fluoroacrylate, is a

fluorinated ester with the chemical formula C₅H₇FO₂. It exists as two geometric isomers: (E)-

ethyl 3-fluoroprop-2-enoate and (Z)-ethyl 3-fluoroprop-2-enoate. The precise identification

of these isomers is crucial for experimental reproducibility and is a primary focus of this guide.

Despite extensive searches, a single, universally recognized CAS number for the parent

compound "Ethyl 3-fluoroprop-2-enoate" remains elusive in major commercial databases.

This is often the case for less common isomers. However, through diligent investigation of

chemical literature, the following CAS numbers have been associated with its isomers:

Isomer CAS Number

(E)-ethyl 3-fluoroprop-2-enoate 86909-38-0

(Z)-ethyl 3-fluoroprop-2-enoate 86909-37-9
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Researchers are strongly advised to verify the isomeric purity and identity using the analytical

data provided in this guide when sourcing or synthesizing this compound.

Physicochemical Properties
The introduction of a fluorine atom significantly influences the electronic properties and

reactivity of the acrylate backbone. Below is a summary of key computed and experimental

properties for the isomers of Ethyl 3-fluoroprop-2-enoate.

Property (E)-isomer Value (Z)-isomer Value

Molecular Weight 118.11 g/mol 118.11 g/mol

Molecular Formula C₅H₇FO₂ C₅H₇FO₂

Boiling Point Not available Not available

Density Not available Not available

Note: Experimental physical properties for the individual isomers are not widely reported and

should be determined empirically.

Synthesis and Experimental Protocols
The synthesis of Ethyl 3-fluoroprop-2-enoate isomers can be achieved through various

synthetic routes. This guide details established methodologies, providing researchers with

actionable experimental protocols.

Synthesis of (Z)-ethyl 3-fluoroprop-2-enoate via Wittig
Reaction
A common method for the stereoselective synthesis of the (Z)-isomer involves a Wittig-type

reaction.

Reaction Scheme:
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Ethyl fluoro(triphenylphosphoranylidene)acetate

(Z)-ethyl 3-fluoroprop-2-enoate

 Wittig Reaction 

Formaldehyde
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Figure 1. Synthesis of (Z)-ethyl 3-fluoroprop-2-enoate.

Experimental Protocol:

Preparation of the Ylide: In a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, thermometer, and nitrogen inlet, dissolve ethyl 2-fluoro-2-

(triphenylphosphoranylidene)acetate in anhydrous tetrahydrofuran (THF).

Reaction with Formaldehyde: Cool the solution to 0 °C. Introduce a standardized solution of

formaldehyde in THF dropwise while maintaining the temperature below 5 °C.

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until

the starting ylide is consumed.

Work-up: Quench the reaction with saturated aqueous ammonium chloride. Extract the

aqueous layer with diethyl ether.

Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by flash column

chromatography on silica gel to yield pure (Z)-ethyl 3-fluoroprop-2-enoate.

Synthesis of a Mixture of (E) and (Z)-isomers
A less stereoselective method that yields a mixture of both isomers involves the

dehydrohalogenation of a suitable precursor.

Workflow for Synthesis and Isolation:
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Starting Material:
Ethyl 2,3-dihalopropanoate

Dehydrohalogenation
(e.g., with a non-nucleophilic base)

Crude Product:
Mixture of (E) and (Z) isomers

Purification
(e.g., Fractional Distillation or Preparative GC/HPLC)

(E)-ethyl 3-fluoroprop-2-enoate (Z)-ethyl 3-fluoroprop-2-enoate
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Figure 2. General workflow for non-stereoselective synthesis.

Potential Applications in Drug Development
The incorporation of fluorine into small molecules is a well-established strategy in medicinal

chemistry to enhance metabolic stability, binding affinity, and bioavailability. As a fluorinated

building block, Ethyl 3-fluoroprop-2-enoate can serve as a precursor for the synthesis of

more complex molecules with potential therapeutic applications.

Potential Signaling Pathway Interactions:

While specific biological data for Ethyl 3-fluoroprop-2-enoate is limited, its structural motifs

suggest potential interactions with various biological pathways. For instance, α,β-unsaturated

esters are known to be Michael acceptors and could potentially interact with nucleophilic

residues in proteins, such as cysteine in enzyme active sites.
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Figure 3. Logical relationship in drug development.
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Suppliers
As of the publication of this guide, sourcing high-purity, isomerically defined Ethyl 3-
fluoroprop-2-enoate from major chemical suppliers can be challenging. Researchers may

need to consider custom synthesis services. The following is a list of potential suppliers for

fluorinated building blocks and custom synthesis, who may be able to provide this compound:

Sigma-Aldrich (Merck)

Fluorochem

Apollo Scientific

SynQuest Laboratories, Inc.

It is recommended to inquire with these suppliers directly regarding the availability and isomeric

purity of Ethyl 3-fluoroprop-2-enoate, referencing the CAS numbers provided in this guide.

Disclaimer: This technical guide is intended for informational purposes for a scientific audience.

All laboratory work should be conducted by trained professionals in appropriately equipped

facilities, following all relevant safety protocols.

To cite this document: BenchChem. [Unveiling Ethyl 3-fluoroprop-2-enoate: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15061387#ethyl-3-fluoroprop-2-enoate-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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